N-[(E)-[5-chloro-1-(4-fluorophenyl)-3-methylpyrazol-4-yl]methylideneamino]thiophene-2-carboxamide

• Molecular Formula: C16H12ClFN4OS
• Molecular Weight: 362.8 g/mol
• IUPAC Name: N-[(E)-[5-chloro-1-(4-fluorophenyl)-3-methylpyrazol-4-yl]methylideneamino]thiophene-2-carboxamide
• InChI: InChI=1S/C16H12ClFN4OS/c1-10-13(9-19-20-16(23)14-3-2-8-24-14)15(17)22(21-10)12-6-4-11(18)5-7-12/h2-9H,1H3,(H,20,23)/b19-9+
• InChI Key: GUSHJJVGBUVCGT-DJKKODMXSA-N
• Isomeric SMILES: CC1=NN(C(=C1/C=N/NC(=O)C2=CC=CS2)Cl)C3=CC=C(C=C3)F
• SMILES: CC1=NN(C(=C1C=NNC(=O)C2=CC=CS2)Cl)C3=CC=C(C=C3)F

Description

N-[[5-chloro-1-(4-fluorophenyl)-3-methyl-4-pyrazolyl]methylideneamino]-2-thiophenecarboxamide is a member of pyrazoles and a ring assembly.

Scientific Research Applications

Synthesis and Spectral Analysis

• A study by Thirunarayanan & Sekar (2013) discussed the solvent-free synthesis of certain carboxamide derivatives, including those similar to the specified compound. They examined the spectral properties, providing insights into the impacts of various substituents on these compounds (Thirunarayanan & Sekar, 2013).

Fluorescence and Solvent Effects

• Patil et al. (2011) explored the absorption and fluorescence spectra of three carboxamides in different solvents, which can be relevant for understanding the photophysical properties of similar compounds (Patil et al., 2011).

Synthesis and Antimicrobial Activities

• Babu, Pitchumani, & Ramesh (2013) synthesized a series of carboxamide derivatives, which showed significant antimicrobial activities. This research might be useful for understanding the potential biological applications of similar compounds (Babu et al., 2013).

Carboxamides in Molecular Docking Studies

• A study by Talupur, Satheesh, & Chandrasekhar (2021) involved the synthesis and characterization of carboxamide derivatives for molecular docking studies, indicating the potential use of similar compounds in drug discovery and design (Talupur et al., 2021).

Radiochemical Applications

• Katoch-Rouse & Horti (2003) demonstrated the feasibility of using carboxamides in the synthesis of radiolabeled compounds, potentially applicable to the compound (Katoch-Rouse & Horti, 2003).